Cas no 1187634-35-0 (N-(2-chlorophenyl)methyl-3-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrazole-5-carboxamide)

• Product Name: N-(2-chlorophenyl)methyl-3-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrazole-5-carboxamide
• CAS No: 1187634-35-0
• MF: C₁₆H₁₉ClN₄OS
• MW: 350.866260766983
• CID: 6174847
• PubChem ID: 74610043
• Update Time: 2025-11-06

N-(2-chlorophenyl)methyl-3-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-3-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrazole-5-carboxamide
• 1187634-35-0
• N-[(2-chlorophenyl)methyl]-3-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C16H19ClN4OS/c1-9-15(23-10(2)19-9)13-7-14(21-20-13)16(22)18-8-11-5-3-4-6-12(11)17/h3-6,13-14,20-21H,7-8H2,1-2H3,(H,18,22)
• InChI Key： FCILLAIRWNUUDW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C1CC(C2=C(C)N=C(C)S2)NN1)=O

Computed Properties

• Exact Mass: 350.0968101g/mol
• Monoisotopic Mass: 350.0968101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.3Ų

Additional information on N-(2-chlorophenyl)methyl-3-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrazole-5-carboxamide

N-(2-chlorophenyl)methyl-3-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrazole-5-carboxamide (CAS 1187634-35-0): A Comprehensive Overview

N-(2-chlorophenyl)methyl-3-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrazole-5-carboxamide (CAS 1187634-35-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule combines a pyrazole-carboxamide core with a 2,4-dimethylthiazole moiety and a 2-chlorobenzyl substituent, creating a unique structural profile that offers diverse potential applications. The compound's molecular formula is C₁₆H₁₅ClN₄OS, with a molecular weight of 346.83 g/mol.

Recent trends in medicinal chemistry have shown growing interest in thiazole-pyrazole hybrids due to their broad spectrum of biological activities. Researchers are particularly focused on how the 2,4-dimethyl-1,3-thiazol-5-yl group in this compound might influence its pharmacokinetic properties. The presence of both chlorophenyl and methylthiazole groups suggests potential for selective binding to various biological targets, making CAS 1187634-35-0 a valuable scaffold for drug discovery programs.

The synthesis of N-(2-chlorophenyl)methyl-3-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrazole-5-carboxamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical characterization methods such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying the compound's structure and purity. Current research explores optimized synthetic routes that improve yield while minimizing environmental impact, aligning with green chemistry principles that are increasingly important in modern pharmaceutical manufacturing.

In pharmacological studies, derivatives containing the pyrazole-5-carboxamide structure have demonstrated various biological activities, including potential as kinase inhibitors. The specific combination of 2-chlorophenyl and dimethylthiazole substitutions in CAS 1187634-35-0 may offer unique selectivity profiles against certain enzyme targets. While clinical applications are still under investigation, this compound represents an important intermediate in the development of novel therapeutic agents, particularly in areas such as inflammation modulation and metabolic disorder treatment.

The agrochemical industry has also shown interest in thiazole-pyrazole compounds like N-(2-chlorophenyl)methyl-3-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrazole-5-carboxamide for their potential as crop protection agents. The 2,4-dimethylthiazole component may contribute to pesticidal or herbicidal activity, while the chlorophenyl group could enhance compound stability in field conditions. Researchers are investigating whether this molecular architecture could lead to new solutions for resistant pest management, a critical challenge in sustainable agriculture.

From a chemical properties perspective, CAS 1187634-35-0 typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its stability under various pH conditions and thermal properties are important considerations for formulation development. The compound's logP value suggests moderate lipophilicity, which influences its absorption and distribution characteristics in biological systems.

Quality control standards for N-(2-chlorophenyl)methyl-3-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrazole-5-carboxamide require rigorous testing to ensure batch-to-batch consistency. Specifications typically include purity assessments (>98% by HPLC), residual solvent analysis, and confirmation of structural identity through spectroscopic methods. These quality parameters are crucial for research applications where compound reproducibility directly impacts experimental outcomes.

The commercial availability of CAS 1187634-35-0 has increased in recent years to meet growing research demand. Suppliers typically offer the compound in quantities ranging from milligrams to kilograms, with custom synthesis options for labeled or modified derivatives. Current market trends show particular interest from contract research organizations and academic institutions engaged in medicinal chemistry programs.

Safety considerations for handling N-(2-chlorophenyl)methyl-3-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrazole-5-carboxamide follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its research-stage status, appropriate personal protective equipment including gloves and eye protection is recommended. Proper storage conditions typically involve protection from moisture and maintenance at controlled room temperature.

Future research directions for CAS 1187634-35-0 may explore structure-activity relationships through systematic modification of its molecular components. The 2-chlorophenyl position and thiazole methyl groups offer potential sites for structural optimization to enhance desired biological properties. Such studies could lead to novel compounds with improved efficacy or reduced side effect profiles for various applications.

Intellectual property landscapes surrounding thiazole-pyrazole carboxamides continue to evolve, with several patents covering related structures and their applications. Researchers working with N-(2-chlorophenyl)methyl-3-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrazole-5-carboxamide should conduct thorough patent searches to ensure freedom to operate, particularly when considering commercial development of derivatives.

Analytical method development for CAS 1187634-35-0 represents an active area of research, with efforts focused on improving detection sensitivity and separation efficiency. Advanced techniques such as UHPLC-MS are being applied to study the compound's metabolism and degradation pathways, providing valuable data for both pharmaceutical and environmental applications.

Environmental fate studies of pyrazole-thiazole compounds like N-(2-chlorophenyl)methyl-3-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrazole-5-carboxamide are gaining importance as regulatory requirements become more stringent. Research into biodegradation pathways and ecotoxicological effects helps assess potential environmental impacts and guides the development of more sustainable derivatives.

The global market for specialized heterocyclic compounds such as CAS 1187634-35-0 reflects growing investment in precision medicine and targeted agrochemicals. Market analysts project steady growth in demand for these research chemicals, particularly in regions with strong pharmaceutical and agricultural biotechnology sectors. Pricing trends show moderate stability with some volatility based on raw material availability and synthesis complexity.

Collaborative research initiatives are exploring new applications for N-(2-chlorophenyl)methyl-3-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrazole-5-carboxamide beyond its current uses. Academic-industrial partnerships are particularly active in investigating the compound's potential in addressing emerging health challenges and agricultural needs, leveraging its unique structural features for innovative solutions.